2-Amino-6-tert-butyl-4-(3,4-diethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-6-tert-butyl-4-(3,4-diethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-04-0
VCID:
VC0459298
InChI:
InChI=1S/C27H32N4O2/c1-6-32-22-11-8-17(12-23(22)33-7-2)24-20-13-18(26(3,4)5)9-10-19(20)21(14-28)25(31)27(24,15-29)16-30/h8,10-12,18,20,24H,6-7,9,13,31H2,1-5H3/t18?,20-,24+/m0/s1
SMILES:
CCOC1=C(C=C(C=C1)C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C)OCC
Molecular Formula:
C27H32N4O2
Molecular Weight:
444.6g/mol
2-Amino-6-tert-butyl-4-(3,4-diethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 494792-04-0
Main Products
VCID: VC0459298
Molecular Formula: C27H32N4O2
Molecular Weight: 444.6g/mol
| CAS No. | 494792-04-0 |
|---|---|
| Product Name | 2-Amino-6-tert-butyl-4-(3,4-diethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C27H32N4O2 |
| Molecular Weight | 444.6g/mol |
| IUPAC Name | (4S,4aR)-2-amino-6-tert-butyl-4-(3,4-diethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C27H32N4O2/c1-6-32-22-11-8-17(12-23(22)33-7-2)24-20-13-18(26(3,4)5)9-10-19(20)21(14-28)25(31)27(24,15-29)16-30/h8,10-12,18,20,24H,6-7,9,13,31H2,1-5H3/t18?,20-,24+/m0/s1 |
| Standard InChIKey | HUUWSLPHLZNUNY-XYJFARLGSA-N |
| Isomeric SMILES | CCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C)OCC |
| SMILES | CCOC1=C(C=C(C=C1)C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C)OCC |
| Canonical SMILES | CCOC1=C(C=C(C=C1)C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C)OCC |
| PubChem Compound | 11838445 |
| Last Modified | Nov 11 2021 |
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